Cas no 7169-14-4 (1,3-Benzenedicarbonyl dichloride, 4,6-dimethoxy-)

• Product Name: 1,3-Benzenedicarbonyl dichloride, 4,6-dimethoxy-
• CAS No: 7169-14-4
• MF: C₁₀H₈Cl₂O₄
• MW: 263.07412147522
• CID: 545190
• PubChem ID: 71404610
• Update Time: 2025-04-19

1,3-Benzenedicarbonyl dichloride, 4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonyl dichloride, 4,6-dimethoxy-
• 4,6-dimethoxybenzene-1,3-dicarbonyl chloride
• 7169-14-4
• DTXSID90825446
• 4,6-Dimethoxybenzene-1,3-dicarbonyl dichloride
• SCHEMBL12515330

• Inchi： 1S/C10H8Cl2O4/c1-15-7-4-8(16-2)6(10(12)14)3-5(7)9(11)13/h3-4H,1-2H3
• InChI Key： FIMULRNLUASXAE-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=O)Cl)C(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 261.98004
• Monoisotopic Mass: 261.9799641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6